Cas no 74037-40-4 (N-(2-bromobenzyl)-N',N'-dimethyl-N-pyridin-2-ylethane-1,2-diamine)

N-(2-bromobenzyl)-N',N'-dimethyl-N-pyridin-2-ylethane-1,2-diamine structure
74037-40-4 structure
Product Name:N-(2-bromobenzyl)-N',N'-dimethyl-N-pyridin-2-ylethane-1,2-diamine
CAS No:74037-40-4
MF:C16H20BrN3
MW:334.254102706909
CID:1763005
PubChem ID:3057334
Update Time:2025-04-21

N-(2-bromobenzyl)-N',N'-dimethyl-N-pyridin-2-ylethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • N-(2-bromobenzyl)-N',N'-dimethyl-N-pyridin-2-ylethane-1,2-diamine
    • N'-[(2-bromophenyl)methyl]-N,N-dimethyl-N'-pyridin-2-ylethane-1,2-diamine
    • DTXSID50224850
    • 74037-40-4
    • Pyridine, 2-((o-bromobenzyl)(2-(dimethylamino)ethyl)amino)-
    • N-(o-Bromobenzyl)-N',N'-dimethyl-N-(2-pyridyl)ethylenediamine
    • Ethylenediamine, N-(o-bromobenzyl)-N',N'-dimethyl-N-(2-pyridyl)-
    • WV 741
    • 2-((o-Bromobenzyl)(2-(dimethylamino)ethyl)amino)pyridine
    • Inchi: 1S/C16H20BrN3/c1-19(2)11-12-20(16-9-5-6-10-18-16)13-14-7-3-4-8-15(14)17/h3-10H,11-13H2,1-2H3
    • InChI Key: IVWVYRSFZKDIAH-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1CN(C1C=CC=CN=1)CCN(C)C

Computed Properties

  • Exact Mass: 333.08406g/mol
  • Monoisotopic Mass: 333.08406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 19.4Ų
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